Cas no 1184690-63-8 ([cyclopropyl(pyridin-3-yl)methyl](methyl)amine)

• Product Name: [cyclopropyl(pyridin-3-yl)methyl](methyl)amine
• CAS No: 1184690-63-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5231026
• PubChem ID: 50988373
• Update Time: 2026-03-07

[cyclopropyl(pyridin-3-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [cyclopropyl(pyridin-3-yl)methyl](methyl)amine
• 3-Pyridinemethanamine, α-cyclopropyl-N-methyl-
• cyclopropyl-N-methyl(pyridin-3-yl)methanamine

• Inchi： 1S/C10H14N2/c1-11-10(8-4-5-8)9-3-2-6-12-7-9/h2-3,6-8,10-11H,4-5H2,1H3
• InChI Key： BWNGWCUFTFMRKT-UHFFFAOYSA-N
• SMILES： N(C)C(C1C=NC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [cyclopropyl(pyridin-3-yl)methyl](methyl)amine

Comprehensive Overview of [cyclopropyl(pyridin-3-yl)methyl](methyl)amine (CAS No. 1184690-63-8)

[cyclopropyl(pyridin-3-yl)methyl](methyl)amine (CAS No. 1184690-63-8) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a cyclopropyl ring attached to a pyridin-3-yl moiety via a methylene bridge, further functionalized with a methylamine group. Its distinct architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

The compound's CAS number 1184690-63-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "cyclopropyl(pyridin-3-yl)methyl](methyl)amine synthesis" or "CAS 1184690-63-8 applications," reflecting its relevance in synthetic chemistry. Recent trends highlight its potential in developing kinase inhibitors and neurological therapeutics, aligning with the growing demand for targeted treatments in oncology and CNS disorders.

From a chemical perspective, the pyridine ring in this compound contributes to its hydrogen-bonding capabilities, enhancing interactions with biological targets. Meanwhile, the cyclopropyl group introduces steric constraints that can improve metabolic stability—a hot topic in medicinal chemistry. Discussions around "improving drug half-life" or "bioisosteres in drug design" frequently cite such structural motifs, underscoring the compound's utility in optimizing pharmacokinetic properties.

In agrochemical research, derivatives of [cyclopropyl(pyridin-3-yl)methyl](methyl)amine are explored for their potential as pesticide intermediates. The push for sustainable crop protection solutions has amplified interest in novel heterocyclic compounds, with queries like "eco-friendly agrochemicals 2024" dominating industry forums. Its balanced lipophilicity, attributed to the methylamine and pyridine groups, makes it a candidate for formulating systemic pesticides with reduced environmental persistence.

Analytical challenges associated with this compound, such as "HPLC methods for CAS 1184690-63-8" or "NMR characterization of cyclopropyl-pyridine hybrids," are frequently addressed in scientific literature. Advanced techniques like LC-MS and X-ray crystallography are employed to confirm its purity and stereochemistry, critical for regulatory submissions. The compound's stability under varying pH conditions (pH-dependent degradation studies) is another area of active investigation, particularly for formulation scientists.

Market intelligence reveals that 1184690-63-8 is increasingly stocked by specialty chemical suppliers, with procurement queries spiking for "bulk CAS 1184690-63-8 suppliers." Its classification as a non-GMP material allows flexible use in early-stage R&D, though scalability remains a focus for process chemists. Patent analyses show its incorporation in IP-protected drug candidates, especially those targeting GPCRs (G-protein-coupled receptors)—a trending area in biotech investments.

Environmental and safety profiles of [cyclopropyl(pyridin-3-yl)methyl](methyl)amine are rigorously documented, with SDS data emphasizing standard lab precautions. Unlike high-risk compounds, its handling falls under BSL-1 protocols, making it accessible for academic and industrial labs. Searches for "green chemistry alternatives" sometimes reference its derivatives as case studies in atom-economical synthesis.

Future directions for this compound may involve catalysis applications, where its nitrogen-rich structure could serve as a ligand for transition metals—a niche explored under "N-ligands in cross-coupling reactions." Computational studies (molecular docking or DFT calculations) further predict its binding affinities, bridging experimental and theoretical chemistry. As AI-driven drug discovery accelerates, datasets containing 1184690-63-8 are likely to grow, reinforcing its role in cheminformatics pipelines.

In summary, [cyclopropyl(pyridin-3-yl)methyl](methyl)amine (CAS No. 1184690-63-8) exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted applications—from small-molecule therapeutics to advanced materials—position it as a compound of enduring scientific and commercial interest, resonating with contemporary research priorities across disciplines.